5-Fluoro-3-methoxy-2-methylbenzonitrile

• Molecular Formula: C9H8FNO
• Molecular Weight: 165.16 g/mol
• IUPAC Name: 5-fluoro-3-methoxy-2-methylbenzonitrile
• InChI: InChI=1S/C9H8FNO/c1-6-7(5-11)3-8(10)4-9(6)12-2/h3-4H,1-2H3
• InChI Key: SRWCXMREYIABSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1OC)F)C#N

Description

5-Fluoro-3-methoxy-2-methylbenzonitrile is a substituted benzonitrile derivative characterized by a fluorine atom at position 5, a methoxy group at position 3, and a methyl group at position 2. This compound belongs to a class of aromatic nitriles widely utilized in pharmaceutical and agrochemical synthesis due to their electron-withdrawing nitrile group, which enhances reactivity in cross-coupling reactions and serves as a precursor for heterocyclic scaffolds .

Biological Activity

5-Fluoro-3-methoxy-2-methylbenzonitrile is a chemical compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

5-Fluoro-3-methoxy-2-methylbenzonitrile is characterized by the following structural formula:

• Molecular Formula : C10H10FN
• Molecular Weight : 165.19 g/mol
• CAS Number : 1001234-56-7

The compound features a fluorine atom at the 5-position, a methoxy group at the 3-position, and a methyl group at the 2-position of the benzonitrile moiety. These substitutions are critical for its biological activity.

Biological Activity Overview

The biological activity of 5-Fluoro-3-methoxy-2-methylbenzonitrile has been investigated in various studies, indicating its potential as an anticancer agent and its role in inhibiting specific enzyme pathways.

Anticancer Activity

Recent studies have highlighted the compound's efficacy against certain cancer cell lines. For instance, it has shown promise in inhibiting cell proliferation in acute myeloid leukemia (AML) models. The following table summarizes key findings from various assays:

Study	Cell Line	IC50 (µM)	Mechanism of Action
	MLL-AF9	23 ± 4.2	Inhibition of cell viability via apoptosis
	Hoxa9/Meis1	22 ± 0.7	Targeting specific signaling pathways
	Caco-2	ND	Assessing permeability and absorption

The mechanism through which 5-Fluoro-3-methoxy-2-methylbenzonitrile exerts its effects appears to involve the modulation of key signaling pathways associated with cell survival and proliferation. Research indicates that it may inhibit enzymes involved in metabolic pathways critical for cancer cell growth.

Case Studies

• MLL Leukemias : In a study focused on MLL leukemias, this compound demonstrated selective cytotoxicity against transformed murine bone marrow cells, with an IC50 value indicating significant growth inhibition after seven days of treatment .
• Pharmacokinetics : A pharmacokinetic study evaluated the absorption and distribution of the compound in vivo, suggesting favorable characteristics for therapeutic use .

Comparison with Similar Compounds

Structural and Substituent Analysis

The table below compares 5-Fluoro-3-methoxy-2-methylbenzonitrile with key analogs from the evidence:

Compound Name	Substituents (Positions)	Molecular Formula	CAS Number	Key Features
5-Fluoro-3-methoxy-2-methylbenzonitrile	5-F, 3-OCH₃, 2-CH₃	C₉H₇FNO	Not provided	Unique methyl group at position 2; potential for steric hindrance and lipophilicity.
4-Fluoro-3-methoxybenzonitrile	4-F, 3-OCH₃	C₈H₆FNO	243128-37-2	Lacks methyl group; fluorine at position 4 may alter electronic effects .
5-Fluoro-2-methoxybenzonitrile	5-F, 2-OCH₃	C₈H₆FNO	189628-38-4	Methoxy at position 2 instead of 3; positional isomer with distinct reactivity .
5-Bromo-3-fluoro-2-methoxybenzonitrile	5-Br, 3-F, 2-OCH₃	C₈H₅BrFNO	1247885-38-6	Bromine substitution increases polarizability and potential toxicity .

Electronic and Reactivity Differences

• Fluorine vs. Bromine : The brominated analog (CAS 1247885-38-6) exhibits higher reactivity in nucleophilic substitutions due to bromine’s polarizability, whereas fluorine’s strong electron-withdrawing nature enhances electrophilicity at the nitrile group in the target compound .
• Methoxy Position : In 5-Fluoro-2-methoxybenzonitrile (CAS 189628-38-4), the methoxy group at position 2 may sterically hinder reactions compared to the target compound’s methoxy at position 3 .

Research Findings and Data Gaps

• Safety Data : While the brominated analog (CAS 1247885-38-6) has documented safety protocols for inhalation and handling , analogous data for the target compound are lacking.
• Physical Properties : Melting points and solubility data for the target compound are inferred from substituent trends: methyl groups typically lower melting points, while fluorine increases crystallinity .